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Compound of Interest

Compound Name: Diallylmethylamine

Cat. No.: B1582482 Get Quote

This guide provides a comprehensive overview of the chemical properties of

diallylmethylamine, tailored for researchers, scientists, and professionals in drug

development.

Core Chemical Data
Diallylmethylamine, also known as N-methyl-N,N-diallylamine, is a tertiary amine with the

chemical formula C7H13N.[1] It is characterized by a methyl group and two allyl groups

attached to a central nitrogen atom.

A summary of its key molecular and physical properties is presented in the table below.

Property Value Source

Molecular Formula C7H13N PubChem[1]

Molecular Weight 111.18 g/mol PubChem[1]

Alternate Molecular Weight 111.19 g/mol CymitQuimica[2], Cheméo[3]

Appearance Colorless to Yellow liquid CymitQuimica[2]

CAS Number 2424-01-3 PubChem[1]
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While specific, detailed experimental protocols for the synthesis of diallylmethylamine are not

readily available in the public domain, a general synthetic approach can be inferred from

standard organic chemistry principles. A plausible method involves the alkylation of

methylamine with an allyl halide, such as allyl bromide.

This reaction would typically proceed as a nucleophilic substitution, where the nitrogen atom of

methylamine attacks the electrophilic carbon of the allyl halide. The reaction would be carried

out in the presence of a base to neutralize the hydrohalic acid byproduct. To achieve

diallylation, a molar excess of the allyl halide would be used.

A logical workflow for such a synthesis is depicted in the following diagram:
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A generalized workflow for the synthesis of diallylmethylamine.

It is important to note that this represents a theoretical pathway, and optimization of reaction

conditions, including temperature, reaction time, and choice of base and solvent, would be

necessary to achieve a high yield and purity of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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